4-Methoxybenzoyl chloride
4-Methoxybenzoyl chloride
4-Methoxybenzoyl chloride is one of the reactive acylating agents that can react with carboxylic acids, alcohols and amines to yield respective carboxylic anhydrides, esters and amides.
4-methoxybenzoyl chloride appears as an amber-colored crystalline solid. Melting point 72°F. Corrosive to metals and skin. Vapors may cause serious burns to the eyes.
4-methoxybenzoyl chloride appears as an amber-colored crystalline solid. Melting point 72°F. Corrosive to metals and skin. Vapors may cause serious burns to the eyes.
Brand Name:
Vulcanchem
CAS No.:
100-07-2
VCID:
VC20801622
InChI:
InChI=1S/C8H7ClO2/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
SMILES:
COC1=CC=C(C=C1)C(=O)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
4-Methoxybenzoyl chloride
CAS No.: 100-07-2
Cat. No.: VC20801622
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
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Specification
| Description | 4-Methoxybenzoyl chloride is one of the reactive acylating agents that can react with carboxylic acids, alcohols and amines to yield respective carboxylic anhydrides, esters and amides. 4-methoxybenzoyl chloride appears as an amber-colored crystalline solid. Melting point 72°F. Corrosive to metals and skin. Vapors may cause serious burns to the eyes. |
|---|---|
| CAS No. | 100-07-2 |
| Molecular Formula | C8H7ClO2 |
| Molecular Weight | 170.59 g/mol |
| IUPAC Name | 4-methoxybenzoyl chloride |
| Standard InChI | InChI=1S/C8H7ClO2/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3 |
| Standard InChI Key | MXMOTZIXVICDSD-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C(=O)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)C(=O)Cl |
| Boiling Point | 504 °F at 760 mm Hg (USCG, 1999) 262.5 °C 262-263 °C |
| Colorform | Clear crystals or amber liquid |
| Melting Point | 72 °F (USCG, 1999) 24.5 °C 22 °C |
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